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Compound of Interest

Compound Name:
2-Hydroxybenzene-1,3,5-

tricarbaldehyde

Cat. No.: B1306181 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxybenzene-1,3,5-tricarbaldehyde
This guide provides critical safety and logistical information for the handling and disposal of 2-
Hydroxybenzene-1,3,5-tricarbaldehyde (CAS No. 81502-74-1). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating risks associated with this compound.

Compound Hazards: 2-Hydroxybenzene-1,3,5-tricarbaldehyde is classified as a hazardous

substance. It is harmful if swallowed, in contact with skin, or inhaled. It is known to cause skin

irritation and serious eye irritation, and may also lead to respiratory irritation.[1][2] The GHS

pictograms associated with this chemical include GHS07, indicating it is an irritant and harmful.

[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact and inhalation. The following table

summarizes the recommended PPE for handling this compound.
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PPE Category Item
Material/Standard
Specification

Eye and Face Safety Goggles
ANSI Z87.1 certified, chemical

splash-proof

Face Shield

To be worn over safety

goggles, especially when there

is a risk of splashing.

Hand Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

aldehydes.[2] Nitrile gloves

may be used for short-term

splash protection.

Body Laboratory Coat Flame-resistant, fully buttoned

Respiratory Air-purifying Respirator

NIOSH-approved with

appropriate cartridges for

organic vapors and

particulates if not handled in a

certified chemical fume hood.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure risk. The following

step-by-step guidance details the safe handling of 2-Hydroxybenzene-1,3,5-tricarbaldehyde,

which is a solid powder.[3][4]

1. Preparation and Engineering Controls:

Designated Area: All work with this compound must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation of the powder.[3]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for solid irritants should be available in the laboratory.
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2. Weighing and Aliquoting:

Minimize Dust: To prevent the generation of airborne dust, handle the solid material carefully.

Weighing Procedure: If possible, weigh the compound directly within the fume hood. If a

balance is not available inside the hood, tare a sealed container, add the compound to the

container inside the hood, seal it, and then weigh it outside the hood.[1]

3. Experimental Use:

Addition to Reactions: When adding the solid to a reaction vessel, do so slowly and carefully

within the fume hood to avoid creating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly while stirring

to ensure it dissolves without splashing.

4. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that

have come into contact with the compound.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.[1]

Disposal Plan
Proper disposal of 2-Hydroxybenzene-1,3,5-tricarbaldehyde and associated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect any unused compound, contaminated PPE (gloves, etc.), and weighing

papers in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled

hazardous waste container for liquid organic waste.
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Empty Containers: Original containers of the compound should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous waste.[5]

2. Neutralization (Optional):

For laboratories equipped for chemical treatment, aldehyde waste can be neutralized using

commercial products that render it non-hazardous.[6][7] This process must be carried out in

accordance with the manufacturer's instructions and local regulations.

3. Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of this compound or its solutions down the drain or in the regular trash.[8]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of 2-Hydroxybenzene-
1,3,5-tricarbaldehyde.
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Caption: Workflow for the safe handling of 2-Hydroxybenzene-1,3,5-tricarbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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